Spiro[2,3-dihydrochromene-4,4'-piperidine];hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Spiro[2,3-dihydrochromene-4,4’-piperidine];hydrochloride is a chemical compound with the molecular formula C13H18ClNO . It is a derivative of piperidines, which are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Synthesis Analysis
The synthesis of spiro[2,3-dihydrochromene-4,4’-piperidine];hydrochloride and its derivatives has been a subject of interest in recent years. For instance, a series of spirocyclic HDAC inhibitors based on the combination of privileged structures with hydroxamic acid moieties as zinc binding group has been developed . Further explorations have resulted in the discovery of a new class of spiro derivatives .
Molecular Structure Analysis
The molecular structure of spiro[2,3-dihydrochromene-4,4’-piperidine];hydrochloride involves a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . The C2 position on the piperidine ring is attached to the bicyclic chroman-4-one (2,3-dihydro-1-benzopyran-4-one) unit .
Physical and Chemical Properties Analysis
The physical and chemical properties of spiro[2,3-dihydrochromene-4,4’-piperidine];hydrochloride include a molecular weight of 239.74 g/mol . Other computed properties include a hydrogen bond donor count of 2, a hydrogen bond acceptor count of 2, a rotatable bond count of 0, an exact mass of 239.1076919 g/mol, and a monoisotopic mass of 239.1076919 g/mol .
Scientific Research Applications
Synthesis of Biologically Active Compounds
Intramolecular Oxidative Coupling Reactions : Spiro[indoline-3,4'-piperidine] compounds are key motifs in many biologically active molecules. Research by Sugimoto et al. (2023) highlights a method for synthesizing these structures via intramolecular oxidative coupling of oxindoles with β-dicarbonyls, using a guanidinium hypoiodite catalyst. This method facilitates the creation of spiro-coupling products with moderate to excellent yields and is significant for synthesizing optically active compounds through asymmetric carbon-carbon bond formation (Sugimoto et al., 2023).
Antiviral and Antimicrobial Applications
Antiviral Activity Against Influenza A : Fytas et al. (2010) developed spiro[piperidine-2,2'-adamantane] derivatives showing significant potency against the influenza A virus. This study underscores the impact of incorporating additional amino groups into the heterocycle to enhance antiviral activity, demonstrating the therapeutic potential of spiro compounds in treating viral infections (Fytas et al., 2010).
Antimycobacterial Activity : Kumar et al. (2008) describe the synthesis of spiro-piperidin-4-ones through 1,3-dipolar cycloaddition, revealing their activity against Mycobacterium tuberculosis. This research highlights the potential of spiro compounds in addressing tuberculosis, particularly the most active compound in the series, which demonstrated superior in vitro and in vivo efficacy compared to standard treatments (Kumar et al., 2008).
Anticancer Research
Histone Deacetylase (HDAC) Inhibition : Varasi et al. (2011) identified spiro[chromane-2,4'-piperidine] and spiro[benzofuran-2,4'-piperidine] hydroxamic acid derivatives as novel HDAC inhibitors. These compounds were evaluated for their ability to inhibit HDACs and showed antiproliferative activity against various tumor cell lines, marking them as promising candidates for cancer treatment (Varasi et al., 2011).
Future Directions
The future directions for research on spiro[2,3-dihydrochromene-4,4’-piperidine];hydrochloride and its derivatives could involve the development of fast and cost-effective methods for the synthesis of substituted piperidines, which is an important task of modern organic chemistry . Additionally, the discovery and biological evaluation of potential drugs containing the piperidine moiety could be another area of focus .
Properties
IUPAC Name |
spiro[2,3-dihydrochromene-4,4'-piperidine];hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO.ClH/c1-2-4-12-11(3-1)13(7-10-15-12)5-8-14-9-6-13;/h1-4,14H,5-10H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRIOZSBJCCEQBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12CCOC3=CC=CC=C23.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.